Ammonium sulfate

Specification

• Description: Ammonium sulfate is a white odorless solid. Sinks and dissolves in water. (USCG, 1999); Ammonium sulfate is an inorganic sulfate salt obtained by reaction of sulfuric acid with two equivalents of ammonia. A high-melting (decomposes above 280℃) white solid which is very soluble in water (70.6 g/100 g water at 0℃; 103.8 g/100 g water at 100℃), it is widely used as a fertilizer for alkaline soils. It has a role as a fertilizer. It is an ammonium salt and an inorganic sulfate salt.; Mascagnite is a mineral with formula of (N3-H4)2S6+O4 or (NH4)2(SO4). The IMA symbol is Msc.; Sulfuric acid diammonium salt. It is used in CHEMICAL FRACTIONATION of proteins.
• CAS No.: 7783-20-2
• Molecular Formula: H8N2O4S; (NH4)2SO4
• Molecular Weight: 132.14 g/mol
• IUPAC Name: diazanium;sulfate
• Standard InChI: InChI=1S/2H3N.H2O4S/c;;1-5(2,3)4/h2*1H3;(H2,1,2,3,4)
• Standard InChI Key: BFNBIHQBYMNNAN-UHFFFAOYSA-N
• Isomeric SMILES: [NH4+].[NH4+].[O-]S(=O)(=O)[O-]
• Impurities: Today`s commercial ammonium sulfate is generally of high purity (> 99 %), with a water content of < or = 0.2% w/w, heavy metals < or = 5 mg/kg and iron < or = 5 mg/kg, and free acid < or = 0.01% w/w.
• SMILES: [NH4+].[NH4+].[O-]S(=O)(=O)[O-]
• Canonical SMILES: [NH4+].[NH4+].[O-]S(=O)(=O)[O-]
• Colorform: White or brown orthorhombic crystals; Orthorhombic crystals or white granules; Brownish gray to white crystals according to degree of purity
• Melting Point: 280 °C (decomposes)